1-(5-Cyclopropylthiophen-2-yl)ethan-1-one

• Molecular Formula: C9H10OS
• Molecular Weight: 166.24 g/mol
• IUPAC Name: 1-(5-cyclopropylthiophen-2-yl)ethanone
• InChI: InChI=1S/C9H10OS/c1-6(10)8-4-5-9(11-8)7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: HBGZIIMSJWLFLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)C2CC2

Description

1-(5-Cyclopropylthiophen-2-yl)ethan-1-one is a thiophene-derived ketone featuring a cyclopropyl substituent at the 5-position of the thiophene ring. The compound is of interest in medicinal chemistry and materials science due to the versatility of the thiophene scaffold and the unique properties imparted by the cyclopropyl moiety.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs of 1-(5-cyclopropylthiophen-2-yl)ethan-1-one include:

Compound Name	Substituent(s)	Key Properties/Applications	Reference
1-(5-Chlorothiophen-2-yl)ethanone	Cl at thiophene 5-position	Intermediate in heterocyclic synthesis
1-[5-(2-Aminophenyl)thiophen-2-yl]ethan-1-one	2-Aminophenyl at thiophene 5-position	Potential bioactive scaffold
1-(4-Bromophenyl)-derivatives	Bromophenyl groups	High reactivity in cross-coupling
Sulfonyl-containing ethanones (e.g., 1f)	Sulfonyl and chloromethyl groups	Crystallinity (mp 137–138°C)
Benzimidazole-oxadiazole hybrids	Benzimidazole-thioether linkage	Anti-inflammatory activity (63–68% inhibition)

Key Observations:

• Electron-Withdrawing vs. Electron-Donating Groups : Chlorine (in 5-chlorothiophen-2-yl derivatives) enhances electrophilic substitution reactivity, whereas the cyclopropyl group in the target compound may increase steric hindrance, affecting regioselectivity in reactions .
• Bioactivity : Benzimidazole derivatives (e.g., compound 4a) exhibit anti-inflammatory activity, suggesting that thiophene analogs with appropriate substituents (e.g., cyclopropyl) could be explored for similar applications .

Physical and Chemical Properties

• Melting Points: Sulfonyl-containing derivatives (e.g., 1f) exhibit higher melting points (137–138°C) due to strong intermolecular interactions, whereas compounds with flexible substituents (e.g., 1-[5-(2-aminophenyl)thiophen-2-yl]ethan-1-one) may remain liquid or low-melting .
• Solubility: The cyclopropyl group’s hydrophobicity may reduce aqueous solubility compared to polar substituents like sulfonyl or amino groups .